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Compound of Interest

Compound Name: 1-Palmitoyl-3-lauroyl-rac-glycerol

Cat. No.: B3026061 Get Quote

1-Palmitoyl-3-lauroyl-rac-glycerol: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, relevant

experimental protocols, and biological significance of 1-Palmitoyl-3-lauroyl-rac-glycerol (CAS

Number: 51604-53-6). This diacylglycerol, containing palmitic and lauric acid residues, is a

subject of interest in lipid research and drug development due to the crucial role of

diacylglycerols as signaling molecules.

Core Chemical and Physical Properties
The fundamental chemical and physical characteristics of 1-Palmitoyl-3-lauroyl-rac-glycerol
are summarized below. It is important to note that while some properties are well-documented,

others, such as the melting and boiling points, are not readily available in published literature,

as indicated by safety data sheets which list them as "undetermined".
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Property Value Source

CAS Number 51604-53-6 [1]

Molecular Formula C₃₁H₆₀O₅ [1]

Molecular Weight 512.8 g/mol [1]

Formal Name

hexadecanoic acid, 2-hydroxy-

3-[(1-oxododecyl)oxy]propyl

ester

[1]

Synonyms
1-Palmitin-3-Laurin,

TG(16:0/0:0/12:0)
[1]

Melting Point Undetermined

Boiling Point Undetermined

Density Not available

Solubility

DMF: 20 mg/ml, DMSO: 30

mg/ml, Ethanol: 0.25 mg/ml,

PBS (pH 7.2): 0.7 mg/ml

[1]

Storage Temperature -20°C [1]

Stability ≥ 4 years [1]

Experimental Protocols
Detailed experimental protocols for the specific synthesis and analysis of 1-Palmitoyl-3-
lauroyl-rac-glycerol are not extensively published. However, general methodologies for the

preparation and characterization of diacylglycerols are well-established and can be adapted.

General Protocol for Diacylglycerol Analysis via High-
Performance Liquid Chromatography (HPLC)
This protocol outlines a general procedure for the analysis of diacylglycerol content in a

sample, adapted from methodologies used for lipid analysis.

Sample Preparation:
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Lipid extraction from the sample matrix is performed using a suitable solvent system, such

as a chloroform/methanol mixture.

The extracted lipid fraction is dried under a stream of nitrogen and then redissolved in the

mobile phase for HPLC analysis.

HPLC Conditions:

Column: A reverse-phase C18 column is typically used for separating different acylglycerol

species.

Mobile Phase: A gradient of solvents, such as n-hexane, isopropanol, and methanol, can

be employed to achieve separation.

Flow Rate: A constant flow rate is maintained, for example, 25.0 mL/min.

Column Temperature: The column is maintained at a constant temperature, for instance,

30.0 °C.

Injection Volume: A specific volume of the prepared sample, such as 10.0 μL, is injected.

Detection: An evaporative light scattering detector (ELSD) or a mass spectrometer (MS)

can be used for detection and quantification of the diacylglycerol species.

Data Analysis:

The retention times and peak areas of the sample are compared to those of known

diacylglycerol standards for identification and quantification.

A generalized workflow for this analytical process is depicted in the diagram below.
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Experimental Workflow: HPLC Analysis of Diacylglycerols
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Workflow for HPLC Analysis of Diacylglycerols
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Biological Significance and Signaling Pathways
1-Palmitoyl-3-lauroyl-rac-glycerol is a diacylglycerol (DAG). In cellular biology, DAGs are

critical second messengers that play a pivotal role in signal transduction.

General Diacylglycerol (DAG) Signaling Pathway
The canonical signaling pathway involving DAG begins with the hydrolysis of membrane

phospholipids, primarily phosphatidylinositol 4,5-bisphosphate (PIP₂), by phospholipase C

(PLC). This reaction generates two second messengers: inositol trisphosphate (IP₃) and DAG.

While IP₃ diffuses into the cytoplasm to trigger the release of calcium from intracellular stores,

DAG remains in the plasma membrane.

At the membrane, DAG activates members of the Protein Kinase C (PKC) family. The binding

of DAG to the C1 domain of conventional and novel PKC isoforms induces a conformational

change that relieves autoinhibition and activates the kinase. Activated PKC then

phosphorylates a wide array of downstream target proteins, thereby modulating numerous

cellular processes, including cell proliferation, differentiation, apoptosis, and immune

responses.
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Canonical Diacylglycerol (DAG) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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